1-Cyclopropoxy-2-iodo-4-methylbenzene

• Molecular Formula: C10H11IO
• Molecular Weight: 274.10 g/mol
• IUPAC Name: 1-cyclopropyloxy-2-iodo-4-methylbenzene
• InChI: InChI=1S/C10H11IO/c1-7-2-5-10(9(11)6-7)12-8-3-4-8/h2,5-6,8H,3-4H2,1H3
• InChI Key: JBAYWZJEJJINAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC2CC2)I

Description

1-Cyclopropoxy-2-iodo-4-methylbenzene is a substituted benzene derivative featuring a cyclopropoxy group at the 1-position, an iodine atom at the 2-position, and a methyl group at the 4-position. This compound combines three distinct functional groups: a strained cyclopropane ring (contributing unique reactivity), a heavy halogen (iodine, facilitating cross-coupling reactions), and an electron-donating methyl group. The iodine substituent may enable participation in Suzuki or Ullmann couplings, while the cyclopropoxy group could serve as a bioactive moiety or reactive site for ring-opening transformations .

Preparation Methods

The synthesis of 1-Cyclopropoxy-2-iodo-4-methylbenzene typically involves the following steps:

Starting Materials: The synthesis begins with a suitable benzene derivative that already contains the methyl group.

Iodination: The final step involves the iodination of the benzene ring, which can be carried out using iodine or iodine monochloride under specific reaction conditions.

Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring high yield and purity of the final product.

Chemical Reactions Analysis

1-Cyclopropoxy-2-iodo-4-methylbenzene undergoes various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution reactions. Common reagents include sodium azide or potassium cyanide.

Oxidation: The compound can undergo oxidation reactions, particularly at the methyl group, leading to the formation of carboxylic acids or aldehydes.

Reduction: Reduction reactions can target the iodine atom, converting it to a hydrogen atom using reagents like lithium aluminum hydride.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Cyclopropoxy-2-iodo-4-methylbenzene has several applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound can be used in the study of biological pathways and mechanisms, especially those involving iodine-containing compounds.

Industry: It may be used in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism by which 1-Cyclopropoxy-2-iodo-4-methylbenzene exerts its effects depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, influencing various biochemical pathways. The cyclopropoxy group and iodine atom play crucial roles in these interactions, affecting the compound’s reactivity and binding affinity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1-Iodo-4-(prop-2-ynyloxy)benzene

This compound (CAS: 39735-76-7) shares structural similarities with the target molecule, featuring an iodine atom and an ether group. However, the ether substituent is a propargyloxy group (linear alkyne) rather than cyclopropoxy. Key differences include:

• Reactivity: The propargyloxy group is amenable to click chemistry (e.g., azide-alkyne cycloadditions) and Sonogashira couplings, whereas the cyclopropoxy group may undergo strain-driven ring-opening reactions.

1-Methoxy-4-(2-methoxypropan-2-yl)benzene

Synthesized via photocycloaddition (using iridium catalysts), this compound replaces iodine and cyclopropoxy with methoxy and bulky methoxyisopropyl groups. Differences include:

• Electronic Effects: Methoxy groups are stronger electron donors than cyclopropoxy, altering aromatic electrophilic substitution patterns.

Pesticide Esters (e.g., Bromopropylate, Chloropropylate)

These agrochemicals () feature ester-linked isopropyl groups and halogen substituents. Key contrasts:

• Functional Groups : Esters are hydrolytically labile, whereas ethers (like cyclopropoxy) are more stable under basic or acidic conditions.
• Bioactivity : The cyclopropane ring in the target compound may confer bioactivity distinct from the pesticidal esters, which rely on halogenated aromatic systems for toxicity .

Table 1: Structural and Functional Comparison

Compound Name	Key Substituents	Functional Groups	Reactivity/Applications	Reference
1-Cyclopropoxy-2-iodo-4-methylbenzene	Cyclopropoxy, Iodo, Methyl	Ether, Halogen, Alkyl	Cross-coupling, ring-opening reactions	—
1-Iodo-4-(prop-2-ynyloxy)benzene	Iodo, Propargyloxy	Ether (alkyne), Halogen	Click chemistry, Sonogashira coupling
1-Methoxy-4-(2-methoxypropan-2-yl)benzene	Methoxy, Methoxyisopropyl	Ether, Alkyl	Photocycloadditions, agrochemicals
Bromopropylate/Chloropropylate	Halogens, Isopropyl esters	Ester, Halogen	Pesticides, hydrolytic degradation

Research Findings and Discussion

• Cyclopropoxy vs. Propargyloxy : The cyclopropane ring’s strain energy (~27 kcal/mol) enhances reactivity in ring-opening reactions (e.g., acid-catalyzed rearrangements), unlike the propargyloxy group’s focus on alkyne-based transformations .
• Iodine as a Leaving Group : Both compounds with iodine substituents (target and ) are candidates for transition metal-catalyzed cross-couplings, though steric hindrance from cyclopropoxy may slow kinetics compared to propargyloxy .